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Compound of Interest

Compound Name: SRT 2183

Cat. No.: B1681107 Get Quote

This guide provides researchers, scientists, and drug development professionals with detailed

information and troubleshooting advice for handling SRT2183, specifically focusing on its

solubility and stability in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What is the reported solubility of SRT2183 in DMSO?

A1: The solubility of SRT2183 in DMSO can vary between suppliers. It is crucial to consult the

product-specific data sheet. However, published data indicates a wide range of reported

solubilities.[1][2][3] For optimal results, it is recommended to use fresh, high-purity DMSO, as

absorbed moisture can reduce the solubility of the compound.[2]

Quantitative Solubility Data

Supplier
Reported Solubility in
DMSO

Molar Concentration
(approx.)

Cayman Chemical ≥10 mg/mL ≥21.3 mM

Selleck Chemicals 93 mg/mL 198.47 mM

MedchemExpress
Not explicitly stated, but offers

a 10 mM stock solution
10 mM

TargetMol 240 mg/mL 512.2 mM
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Q2: How do I properly prepare a stock solution of SRT2183 in DMSO?

A2: Preparing a stock solution requires careful handling to ensure complete dissolution and

maintain the integrity of the compound. A detailed protocol is provided below. It is common

practice to dissolve SRT2183 in DMSO to create a concentrated stock solution.[4][5]

Q3: My SRT2183 is not dissolving completely in DMSO. What should I do?

A3: If you encounter solubility issues, refer to the troubleshooting guide below. Gentle warming

and sonication can aid dissolution if precipitation occurs.[6] Also, ensure you are using fresh,

anhydrous DMSO, as it is hygroscopic and absorbed water can negatively impact solubility.[2]

[7][8][9]

Q4: How should I store SRT2183 stock solutions in DMSO?

A4: To ensure stability, aliquot the DMSO stock solution into single-use vials to avoid repeated

freeze-thaw cycles.[2][6] Store these aliquots at -20°C for short-term storage (up to 1 month) or

at -80°C for long-term storage (1-2 years).[2][6]

Quantitative Stability Data

Storage Temperature Duration in DMSO

-20°C 1 month[2] to 1 year[6]

-80°C 1 year[2] to 2 years[6]

Q5: I noticed precipitation in my stock solution after thawing. Is it still usable?

A5: Precipitation upon thawing can indicate that the compound has fallen out of solution.

Before use, you can try to redissolve the compound by gently warming the vial to room

temperature and vortexing or sonicating. If the precipitate does not fully dissolve, the

concentration of your stock solution may no longer be accurate, and it is advisable to prepare a

fresh solution.

Experimental Protocols
Protocol for Preparing a 10 mM SRT2183 Stock Solution in DMSO
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Materials:

SRT2183 powder (Formula Weight: 468.57 g/mol )

Anhydrous/Molecular Biology Grade Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated pipettes

Vortex mixer

Optional: Sonicator bath

Procedure:

Preparation: Allow the SRT2183 vial and DMSO to equilibrate to room temperature before

opening to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of SRT2183 powder. For example, to

prepare 1 mL of a 10 mM stock solution, you would need 4.686 mg of SRT2183.

Dissolution: Add the appropriate volume of DMSO to the SRT2183 powder.

Mixing: Vortex the solution thoroughly for several minutes until the powder is completely

dissolved. A clear solution should be obtained.

Assisted Dissolution (if needed): If the compound does not dissolve completely, you may

sonicate the vial in a water bath for 5-10 minutes or gently warm it.[3]

Aliquoting: To prevent degradation from multiple freeze-thaw cycles, divide the stock solution

into smaller, single-use aliquots in sterile tubes.[2][6]

Storage: Store the aliquots at -20°C for short-term use or at -80°C for long-term storage.[2]

[6]
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Stock Solution Preparation

Start: SRT2183 Powder & Anhydrous DMSO

Weigh SRT2183

Add appropriate volume of DMSO

Vortex until dissolved

Is solution clear?

Optional: Gentle warming or sonication

No

Aliquot into single-use tubes

Yes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing an SRT2183 stock solution in DMSO.
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Troubleshooting Solubility Issues

Problem: SRT2183 not dissolving

Is the DMSO fresh and anhydrous?

Proceed to next step

Yes

Use fresh, anhydrous DMSO. Old DMSO absorbs water.

No

Have you tried assisting dissolution?

Prepare a fresh stock solution.

Concentration may be too high

Yes

Gently warm or sonicate the solution.

No

Dilute to a lower concentration.

Click to download full resolution via product page

Caption: A logical guide for troubleshooting SRT2183 solubility problems.
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SRT2183 is known as a Sirtuin-1 (SIRT1) activator.[3][6] SIRT1 is a deacetylase that plays a

role in various cellular processes. Activation of SIRT1 by SRT2183 has been shown to lead to

the deacetylation of transcription factors like STAT3 and NF-κB, which can induce growth arrest

and apoptosis in certain cell types.[6]

Simplified SRT2183 Signaling

SRT2183

SIRT1
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Caption: Simplified pathway showing SRT2183 activation of SIRT1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. selleckchem.com [selleckchem.com]

3. SRT 2183 | Apoptosis | Sirtuin | TargetMol [targetmol.com]

4. SRT1720, SRT2183, SRT1460, and Resveratrol Are Not Direct Activators of SIRT1 - PMC
[pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. medchemexpress.com [medchemexpress.com]

7. depts.washington.edu [depts.washington.edu]

8. carlroth.com [carlroth.com]

9. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [SRT2183 Technical Support Center: DMSO Solubility &
Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681107#srt-2183-solubility-and-stability-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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